![molecular formula C8H11IN2O2 B3033107 1-Boc-4-iodo-1H-imidazole CAS No. 840481-77-8](/img/structure/B3033107.png)
1-Boc-4-iodo-1H-imidazole
Overview
Description
1-Boc-4-iodo-1H-imidazole is a chemical compound with the molecular formula C8H11IN2O2 . It is used in the preparation of water-soluble polyrotaxane, via modification of α-cyclodextrin in the presence of KOH and N,N?-carbonyldiimidazole .
Synthesis Analysis
The synthesis of imidazoles has seen significant advances in recent years. These heterocycles are key components to functional molecules that are used in a variety of everyday applications . The methodologies for their synthesis are based around the functional group compatibility of the process and resultant substitution patterns around the ring .Molecular Structure Analysis
The molecular structure of 1-Boc-4-iodo-1H-imidazole is characterized by a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .Chemical Reactions Analysis
4-Iodo-1H-imidazole has been introduced into a perovskite precursor to prevent defect formation in final films . This small organic molecule can not only reduce pin-holes in perovskite films by participating in the growth of perovskite crystals, but also suppress the generation of defects, resulting in decreased nonradiative recombination .Scientific Research Applications
Perovskite Solar Cells Enhancement
- Application : 4-Iodo-1H-imidazole is introduced into a perovskite precursor to prevent defect formation in the final films. It significantly elevates the VOC from 1.085 V to 1.209 V. This small organic molecule reduces pinholes in perovskite films by participating in crystal growth and suppresses defect generation, resulting in decreased nonradiative recombination. The device efficiency increases by 20% compared to the control device .
Antimicrobial and Antitumor Activities
- Application : 1,3-Diazole derivatives, including imidazoles, display antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, antioxidant, and antifungal properties. Commercially available drugs containing the 1,3-diazole ring demonstrate efficacy against various diseases .
Drug Synthesis and Therapeutic Potential
- Application : Imidazole-containing drugs include clemizole (antihistaminic), etonitazene (analgesic), omeprazole (antiulcer), metronidazole (antibacterial), and ornidazole (antiprotozoal and antibacterial). These compounds play crucial roles in treating various conditions .
Synthetic Methodology and Regiocontrolled Synthesis
- Application : Researchers explore bond disconnections to construct imidazole rings. Notably, N-heterocyclic carbenes (NHCs) catalyze the synthesis of 1,2,4-trisubstituted imidazoles, expanding their utility in drug development .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of the compound “1-Boc-4-iodo-1H-imidazole” or “tert-butyl 4-iodo-1H-imidazole-1-carboxylate” is the perovskite films used in solar cells . The compound is introduced into a perovskite precursor to prevent defect formation in the final films .
Mode of Action
The compound, being a small organic molecule, interacts with its target by participating in the growth of perovskite crystals .
Biochemical Pathways
The compound affects the pathway involved in the formation of perovskite films. By participating in the growth of perovskite crystals, it helps reduce pin-holes and suppress the generation of defects in the films .
Result of Action
The introduction of the compound into a perovskite precursor leads to a significant elevation in the open-circuit voltage of perovskite solar cells, from 1.085 V to 1.209 V . This results in an increase in the device efficiency by 20%, from 17.87% to 21.68% .
properties
IUPAC Name |
tert-butyl 4-iodoimidazole-1-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11IN2O2/c1-8(2,3)13-7(12)11-4-6(9)10-5-11/h4-5H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRUJHCRLXRVGRX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=C(N=C1)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11IN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201224467 | |
Record name | 1,1-Dimethylethyl 4-iodo-1H-imidazole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201224467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
840481-77-8 | |
Record name | 1,1-Dimethylethyl 4-iodo-1H-imidazole-1-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=840481-77-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl 4-iodo-1H-imidazole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201224467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.